(2S,4R)-4-Tert-butyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-2-carboxylic acid

• IUPAC Name: (2S,4R)-4-tert-butyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C25H29NO4/c1-25(2,3)16-12-13-26(22(14-16)23(27)28)24(29)30-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,27,28)/t16-,22+/m1/s1
• InChI Key: HSHZZKJQJVQJGN-ZHRRBRCNSA-N
• Canonical SMILES: CC(C)(C)C1CCN(C(C1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: CC(C)(C)[C@@H]1CCN([C@@H](C1)C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C25H29NO4
• Molecular Weight: 407.5 g/mol

Description

(2S,4R)-4-Tert-butyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C25H29NO4 and its molecular weight is 407.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Piperidinium Salts : Piperidinium 9H-fluorene-9-carbodithioate, a compound related to the requested chemical, has been utilized for the preparation of gold complexes with (fluoren-9-ylidene)methanedithiolato ligand and its substituted analogues (Vicente, González‐Herrero, García-Sánchez, Jones, & Bardají, 2004).
• Solid-Phase Peptide Synthesis : The fluoren-9-ylmethoxycarbonyl (Fmoc) group, closely related to the queried compound, is used in solid-phase peptide synthesis for the protection of hydroxy-groups. It's removed by mild base like piperidine while other base-labile protecting groups remain intact (Chang & Meienhofer, 2009).

Applications in Medicinal Chemistry

• Influenza Neuraminidase Inhibitors : A compound structurally similar to the requested chemical, (2S,3R,4R)-2-(trifluoroacetamido)methyl-3-amino-1-(N'-ethyl-N'-isopropylcarbamyl)pyrrolidine-4-carboxylic acid, was identified as a potent inhibitor of influenza neuraminidase. This demonstrates the potential use of similar structures in antiviral drug design (Wang et al., 2001).
• Aurora Kinase Inhibitor : Another structurally related compound has shown potential as an inhibitor of Aurora A kinase, suggesting its utility in cancer treatment (ロバート ヘンリー，ジェームズ, 2006).

Advanced Material Development

• Selective Sensing of Picric Acid, Fe3+, and L-Arginine : Fluorene compounds, which share a structural similarity to the requested chemical, have been synthesized for use as fluorescent sensors with high selectivity for picric acid, iron ions, and L-arginine, highlighting the potential of similar compounds in sensor technology (Han et al., 2020).